(4-Bromophenyl)(6-methoxy-3-methyl-1-benzofuran-2-yl)methanone

• IUPAC Name: (4-bromophenyl)-(6-methoxy-3-methyl-1-benzofuran-2-yl)methanone
• InChI: InChI=1S/C17H13BrO3/c1-10-14-8-7-13(20-2)9-15(14)21-17(10)16(19)11-3-5-12(18)6-4-11/h3-9H,1-2H3
• InChI Key: MVTBBXGKCXOCST-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)OC)C(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C17H13BrO3
• Molecular Weight: 345.2 g/mol
• CAS No.: 269075-45-8

Description

(4-Bromophenyl)(6-methoxy-3-methyl-1-benzofuran-2-yl)methanone is a chemical compound with the molecular formula C17H13BrO3 and a molecular weight of 345.195 g/mol . This compound is part of a collection of rare and unique chemicals used in early discovery research . It features a benzofuran core, which is known for its wide range of biological and pharmacological activities .

Preparation Methods

One common method includes the etherification and dehydrative cyclization of o-hydroxyacetophenones under basic conditions . Industrial production methods may involve the use of transition-metal catalysis for the cyclization of aryl acetylenes .

Chemical Reactions Analysis

(4-Bromophenyl)(6-methoxy-3-methyl-1-benzofuran-2-yl)methanone undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by reagents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Halogenation reactions can be performed using reagents like bromine or chlorine. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The benzofuran core is known for its antimicrobial and anticancer properties.

Medicine: Benzofuran derivatives have been explored for their potential therapeutic effects, including antiviral and anti-inflammatory activities.

Industry: It is used in the development of new materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of (4-Bromophenyl)(6-methoxy-3-methyl-1-benzofuran-2-yl)methanone involves its interaction with various molecular targets and pathways. The benzofuran core can bind to multiple receptors, leading to a range of biological effects. For example, it may inhibit the growth of cancer cells by interfering with cell signaling pathways .

Comparison with Similar Compounds

Similar compounds include other benzofuran derivatives such as psoralen, 8-methoxypsoralen, and angelicin . These compounds share the benzofuran core but differ in their substituents, which can significantly impact their biological activities. (4-Bromophenyl)(6-methoxy-3-methyl-1-benzofuran-2-yl)methanone is unique due to its specific bromophenyl and methoxy substituents, which contribute to its distinct chemical and biological properties .